Cas no 2649086-55-3 (1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene)

• Product Name: 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene
• CAS No: 2649086-55-3
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6456333
• PubChem ID: 165616419
• Update Time: 2025-06-08

1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene
• 2649086-55-3
• EN300-1799226

• Inchi： 1S/C10H10FNO/c1-8-9(5-6-12-7-13)3-2-4-10(8)11/h2-4H,5-6H2,1H3
• InChI Key： XXVBMJVMLXRYBT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CCN=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene

Introduction to 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649086-55-3)

1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene, identified by its CAS number 2649086-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorinated aromatic amines, characterized by the presence of a fluorine atom and an isocyanatoethyl substituent. The structural features of 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene make it a versatile intermediate in the synthesis of various bioactive molecules and advanced materials.

The isocyanatoethyl group attached to the aromatic ring introduces reactivity that is highly valuable in medicinal chemistry. Isocyanates are known for their ability to participate in urethane formation, which is a critical reaction pathway in the development of polyurethane polymers and pharmaceuticals. The fluorine atom, on the other hand, enhances the lipophilicity and metabolic stability of drug candidates, making it an attractive moiety for drug design. The methyl group at the 2-position provides steric hindrance and influences the electronic properties of the aromatic system, further tailoring its reactivity.

In recent years, 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene has been explored in the development of novel therapeutic agents. Its unique structural framework allows for modifications that can target specific biological pathways. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atom's ability to influence metabolic pathways has also made it a key element in designing drugs with improved pharmacokinetic profiles.

One notable application of 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene is in the field of immunomodulators. Fluorinated aromatic compounds have shown promise in modulating immune responses by interacting with immune receptors and signaling pathways. The isocyanatoethyl group can be further functionalized to introduce additional pharmacophores that enhance binding affinity and selectivity. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential as immunotherapeutic agents.

The compound's utility extends beyond pharmaceuticals into advanced materials science. The combination of a fluorinated aromatic ring and an isocyanate functional group makes it an excellent candidate for synthesizing high-performance polymers. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in aerospace, automotive industries, and electronics. Additionally, the incorporation of fluorine atoms can improve hydrophobicity, which is beneficial in coatings and adhesives.

Recent advancements in synthetic methodologies have further expanded the applications of 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene. Transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions on the aromatic ring, allowing for the creation of complex derivatives with tailored properties. These techniques have opened new avenues for drug discovery and material innovation.

The safety profile of 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene is another critical aspect that has been thoroughly investigated. While isocyanates can be reactive and require careful handling, modern synthetic protocols have minimized risks through controlled conditions and protective measures. The compound's stability under various storage conditions has been well-documented, ensuring its viability for industrial-scale applications.

In conclusion, 1-fluoro-3-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649086-55-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced polymer synthesis. As research continues to uncover new methodologies for its utilization, this compound is poised to play an increasingly important role in scientific innovation.